Cas no 83054-43-7 (Benzenamine, 4-(1-naphthalenyloxy)-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 4-(1-naphthalenyloxy)-3-(trifluoromethyl)-
• CAS No: 83054-43-7
• MF: C₁₇H₁₂F₃NO
• MW: 303.2784948349
• CID: 678595
• PubChem ID: 13245996
• Update Time: 2025-04-19

Benzenamine, 4-(1-naphthalenyloxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1-naphthalenyloxy)-3-(trifluoromethyl)-
• 4-naphthalen-1-yloxy-3-(trifluoromethyl)aniline
• DTXSID20531684
• 4-(1-NAPHTHYLOXY)-3-(TRIFLUOROMETHYL)ANILINE
• 83054-43-7
• JTNOIBIMLHDNLF-UHFFFAOYSA-N
• 4-[(Naphthalen-1-yl)oxy]-3-(trifluoromethyl)aniline
• AKOS015840632

• Inchi： 1S/C17H12F3NO/c18-17(19,20)14-10-12(21)8-9-16(14)22-15-7-3-5-11-4-1-2-6-13(11)15/h1-10H,21H2
• InChI Key： JTNOIBIMLHDNLF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC1=CC=CC2C=CC=CC1=2)N)(F)F

Computed Properties

• Exact Mass: 303.08709849g/mol
• Monoisotopic Mass: 303.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2Ų